Cas no 52056-59-4 (Phosphoric acid, bis(2,2-dimethylpropyl) propyl ester)

• Product Name: Phosphoric acid, bis(2,2-dimethylpropyl) propyl ester
• CAS No: 52056-59-4
• MF: C₁₃H₂₉O₄P
• MW: 280.340725660324
• CID: 360772
• PubChem ID: 71365834
• Update Time: 2025-04-19

Phosphoric acid, bis(2,2-dimethylpropyl) propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bis(2,2-dimethylpropyl) propyl ester
• bis(2,2-dimethylpropyl) propyl phosphate
• DTXSID10789218
• 52056-59-4
• SCHEMBL5908967

• Inchi： 1S/C13H29O4P/c1-8-9-15-18(14,16-10-12(2,3)4)17-11-13(5,6)7/h8-11H2,1-7H3
• InChI Key： XRKAHBZNOLXXLT-UHFFFAOYSA-N
• SMILES： P(=O)(OCCC)(OCC(C)(C)C)OCC(C)(C)C

Computed Properties

• Exact Mass: 280.18047
• Monoisotopic Mass: 280.18034640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76